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Compound of Interest

Compound Name: Halazone

Cat. No.: B1210301

Essential Safety and Handling Guide for
Halazone

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount. This guide provides essential, immediate safety and logistical information for
handling Halazone, including personal protective equipment (PPE) recommendations,
procedural guidance for safe handling, and disposal plans.

Key Safety Information and Data

Proper handling of Halazone requires an understanding of its physical and chemical
properties. The following table summarizes key quantitative data for quick reference.
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Parameter Value Source

p-(Dichlorosulfamoyl)benzoic

Chemical Name ) [1]
acid

CAS Number 80-13-7 [2]

Molecular Formula C7H5CI2NO4S [2]

Molecular Weight 270.09 g/mol [3]

_ _ 136°C (lit.) or 213°C

Melting Point [2][4]

(decomposes)

Slightly soluble in water;

N soluble in alcohol, glacial
Solubility ) ) ) [4]
acetic acid, and alkali

solutions.
Permissible Exposure Limit )

Not established by OSHA. [4]
(PEL)
Threshold Limit Value (TLV) Not recommended by ACGIH. [4]

Personal Protective Equipment (PPE)

When handling Halazone, especially in its powdered form, a comprehensive suite of personal
protective equipment is crucial to minimize exposure and ensure safety.

Eye Protection:

o Wear splash goggles to protect against dust and potential splashes.[1][3]
Skin Protection:

e Wear a lab coat or a disposable laboratory suit (e.g., Tyvek®).[1][3][4]

o Use chemically impermeable gloves. It is recommended to wear two pairs of dissimilar
protective gloves when handling the neat chemical.[2][4] Always inspect gloves before use
and wash hands thoroughly after handling.[2]
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Respiratory Protection:

« In case of insufficient ventilation or when weighing and diluting the neat chemical, use a
NIOSH-approved half-face respirator with an organic vapor/acid gas cartridge and a
dust/mist filter.[1][4][5] A dust respirator is also recommended.[1][3]

Experimental Protocol: Safe Handling of Halazone

Following a strict protocol for handling Halazone is essential to prevent contamination and
exposure.

1. Preparation and Weighing:

o Handle Halazone in a well-ventilated area, preferably within a fume hood, to minimize
inhalation of dust.[1][2]

e Use non-sparking tools to prevent ignition sources.[2]
» When weighing, do so carefully to avoid generating dust.
2. Dissolving and Use:

e When dissolving Halazone, be aware that it hydrolyzes in water to release hypochlorous
acid and chlorine gas.[4][6]

o Use appropriate glassware and ensure it is clean and dry before use to prevent unwanted
reactions.

¢ Solutions of Halazone are unstable and lose chlorine rapidly.[4] Prepare solutions fresh for
each use.

3. Storage:
o Store Halazone in a tightly closed container in a dry, cool, and well-ventilated place.[2]
o Protect the chemical from exposure to light.[5]

» Store it away from incompatible materials such as oxidizing agents and foodstuffs.[1][2]
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4. Disposal:

¢ Dispose of unused Halazone by removal to a licensed chemical destruction plant or by
controlled incineration with flue gas scrubbing.[2]

» Do not discharge Halazone or its solutions into sewer systems.[2]

o Contaminated packaging should be triple-rinsed (or equivalent) and can then be offered for
recycling, reconditioning, or disposed of in a sanitary landfill after being punctured to prevent
reuse.[2]

Emergency Procedures

Spill Response:

In the event of a Halazone spill, follow these steps to ensure safe cleanup.
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Spill Occurs

Dampen Solid Spill with
60-70% Ethanol

Transfer Dampened Material
to a Suitable Container

Use Absorbent Paper Dampened
with Ethanol to Clean Residue

Seal Contaminated Materials
in a Vapor-Tight Plastic Bag

Wash Contaminated Surfaces with
Ethanol, then Soap and Water

Verify Area is Clean
Before Re-entry

Spill Cleanup Complete

Click to download full resolution via product page

Caption: Workflow for handling a Halazone spill.
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First Aid:

 Inhalation: Move the victim to fresh air. If breathing is difficult, administer oxygen. If not
breathing, give artificial respiration and seek immediate medical attention.[2]

« Skin Contact: Immediately remove contaminated clothing. Wash the affected area with plenty
of soap and water. Consult a doctor if irritation occurs.[2]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, removing
contact lenses if present. Seek immediate medical attention.[1][2]

 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth
to an unconscious person. Call a doctor or Poison Control Center immediately.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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